(E)-2-(3-(3-nitrophenyl)acrylamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide

• IUPAC Name: 2-[[(E)-3-(3-nitrophenyl)prop-2-enoyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C19H19N3O4S/c20-18(24)17-14-7-2-1-3-8-15(14)27-19(17)21-16(23)10-9-12-5-4-6-13(11-12)22(25)26/h4-6,9-11H,1-3,7-8H2,(H2,20,24)(H,21,23)/b10-9+
• InChI Key: YFNBDEQTCMHLBP-MDZDMXLPSA-N
• Canonical SMILES: C1CCC2=C(CC1)SC(=C2C(=O)N)NC(=O)C=CC3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: C1CCC2=C(CC1)SC(=C2C(=O)N)NC(=O)/C=C/C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C19H19N3O4S
• Molecular Weight: 385.4 g/mol

Description

(E)-2-(3-(3-nitrophenyl)acrylamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C19H19N3O4S and its molecular weight is 385.4g/mol. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Synthesis

• Compound Synthesis and Structure : The compound C16H15N3O2S, closely related to the query compound, was synthesized using 2-amino-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carbonitrile and o-fluoronitrobenzene. It exhibited a coplanar structure with the thiophene and nitrophenyl rings and included intramolecular interactions and π–π stacking in the crystal form (de Lima et al., 2010).

Pharmacological Research

• Antitumor Activity : Derivatives of the compound, such as diarylsulfonylurea derivatives, have been evaluated for their antitumor activity. Some variants showed broad-spectrum antitumor activity and moderate selectivity towards certain cancer cell lines. Molecular modeling was utilized to understand the activity of these compounds (El-Sherbeny et al., 2010).

Chemical Properties and Interactions

• Spectral Linearity and Synthesis : Certain derivatives, such as (E)-2-(substituted benzylideneamino)-N-(3-chloro-4-fluorophenyl)-hexahydro-2H-cyclopenta[b]thiophene-3-carboxamides, were synthesized and analyzed for their spectral properties. These studies are crucial for understanding the electronic and structural characteristics of similar compounds (Thirunarayanan & Sekar, 2013).

Biological Activity

• Antibacterial and Antifungal Activity : Cycloalkylthiophene-Schiff bases and their metal complexes, closely related to the query compound, have shown significant antibacterial and antifungal activities against various pathogenic strains, demonstrating the potential of these compounds in developing new antimicrobial agents (Altundas et al., 2010).

Receptor Interaction

• Allosteric Enhancers : Compounds similar to the query, such as 2-aminothiophene-3-carboxylates and carboxamides, were prepared and evaluated as A1 receptor allosteric enhancers. This indicates potential applications in modulating receptor activities (Nikolakopoulos et al., 2006).